Cas no 118469-27-5 (1H-Benzimidazole-2-carboxaldehyde,4-fluoro-1-methyl-)

1H-Benzimidazole-2-carboxaldehyde,4-fluoro-1-methyl- structure
118469-27-5 structure
Product Name:1H-Benzimidazole-2-carboxaldehyde,4-fluoro-1-methyl-
CAS No:118469-27-5
MF:C9H7FN2O
MW:178.163085222244
CID:132955
PubChem ID:45078129
Update Time:2025-04-19

1H-Benzimidazole-2-carboxaldehyde,4-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-carboxaldehyde,4-fluoro-1-methyl-
    • 1H-Benzimidazole-2-carboxaldehyde,4-fluoro-1-methyl-(9CI)
    • DTXSID701225808
    • 118469-27-5
    • SCHEMBL22894791
    • 4-Fluoro-1-methyl-1H-benzo[d]imidazole-2-carbaldehyde
    • AKOS013084007
    • 4-Fluoro-1-methyl-1H-benzimidazole-2-carboxaldehyde
    • Inchi: 1S/C9H7FN2O/c1-12-7-4-2-3-6(10)9(7)11-8(12)5-13/h2-5H,1H3
    • InChI Key: CJNLZCAVUDMSPI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1N=C(C=O)N2C

Computed Properties

  • Exact Mass: 178.05431
  • Monoisotopic Mass: 178.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9A^2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 34.89
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